Cas no 758662-77-0 (1-Methylpyrrolidine-3-carbothioamide)

• Product Name: 1-Methylpyrrolidine-3-carbothioamide
• CAS No: 758662-77-0
• MF: C₆H₁₂N₂S
• MW: 144.237879753113
• CID: 549599
• Update Time: 2023-08-02

1-Methylpyrrolidine-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarbothioamide,1-methyl-
• 3-Pyrrolidinecarbothioamide,1-methyl-(9CI)
• 1-methylpyrrolidine-3-carbothioamide
• 1-Methylpyrrolidine-3-carbothioamide

• Inchi： 1S/C6H12N2S/c1-8-3-2-5(4-8)6(7)9/h5H,2-4H2,1H3,(H2,7,9)
• InChI Key： GMCPWOVWCPYFFN-UHFFFAOYSA-N
• SMILES： S=C(C1CN(C)CC1)N

Computed Properties

• Exact Mass: 144.072
• Monoisotopic Mass: 144.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4